Cas no 52019-12-2 (a-D-Glucopyranoside, methyl3-deoxy-3-[[(methylnitrosoamino)carbonyl]amino]-)

• Product Name: a-D-Glucopyranoside, methyl3-deoxy-3-[[(methylnitrosoamino)carbonyl]amino]-
• CAS No: 52019-12-2
• MF: C₉H₁₇N₃O₇
• MW: 279.247182607651
• CID: 380697
• PubChem ID: 291285
• Update Time: 2025-04-19

a-D-Glucopyranoside, methyl3-deoxy-3-[[(methylnitrosoamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl3-deoxy-3-[[(methylnitrosoamino)carbonyl]amino]-
• Glucopyranoside, methyl 3-deoxy-3-(3-methyl-3-nitrosoureido)-, .α.-D-
• DTXSID10303054
• methyl 3-deoxy-3-{[methyl(nitroso)carbamoyl]amino}hexopyranoside
• .alpha.-D-Glucopyranoside, methyl 3-deoxy-3-[[(methylnitrosoamino)carbonyl]amino]-
• 52019-10-0
• NSC-160466
• NSC-156273
• NCI60_001194
• 52019-12-2
• Methyl 3-deoxy-3-({hydroxy[methyl(nitroso)amino]methylidene}amino)hexopyranoside
• NSC160466
• DTXSID00966359
• Altropyranoside, .alpha.-D-
• NSC156273
• CHEMBL1969565

• Inchi： 1S/C9H17N3O7/c1-12(11-17)9(16)10-5-6(14)4(3-13)19-8(18-2)7(5)15/h4-8,13-15H,3H2,1-2H3,(H,10,16)
• InChI Key： ITMFEGUZHKHAGY-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)NC(N(C)N=O)=O)O)OC

Computed Properties

• Exact Mass: 279.107
• Monoisotopic Mass: 279.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Ionization Potential: 9.61 eV
• Density: 1.45 (AIR= 1)